[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone

• Molecular Formula: C10H11F3N4O2
• Molecular Weight: 276.22 g/mol
• IUPAC Name: [5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C10H11F3N4O2/c1-6-5-9(19,10(11,12)13)17(14-6)8(18)7-3-4-16(2)15-7/h3-4,19H,5H2,1-2H3
• InChI Key: LNZXMALKDSSBHV-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)(C(F)(F)F)O)C(=O)C2=NN(C=C2)C

Description

[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone is a chemical compound that has been widely used in scientific research for its unique properties. It is a pyrazole derivative and has been synthesized by various methods.

Mechanism of Action

[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone acts as a selective inhibitor of CDK5 and GSK3β. It binds to the ATP-binding site of these kinases and prevents their activity. The inhibition of CDK5 and GSK3β leads to the modulation of various downstream signaling pathways, including the Wnt/β-catenin pathway, which is involved in cellular proliferation and differentiation.
Biochemical and Physiological Effects
The inhibition of CDK5 and GSK3β by this compound has been shown to have various biochemical and physiological effects. It has been shown to promote neuronal survival and differentiation, reduce amyloid-beta production, and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone has several advantages as a tool for scientific research. It is a selective inhibitor of CDK5 and GSK3β, which allows for the specific modulation of downstream signaling pathways. It has also been shown to have therapeutic potential in various diseases, making it a promising candidate for drug development.
However, there are also limitations to the use of this compound in lab experiments. It has been shown to have low solubility in water, which can limit its bioavailability. It also has a short half-life, which can make it difficult to maintain consistent levels in vivo.

Future Directions

[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone has several potential future directions for scientific research. It could be further studied as a tool for the modulation of CDK5 and GSK3β activity in various diseases, including Alzheimer's disease and cancer. It could also be used as a template for the development of more potent and selective inhibitors of CDK5 and GSK3β. Additionally, its solubility and bioavailability could be improved to enhance its therapeutic potential.

Synthesis Methods

The synthesis of [5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone has been reported in the literature by various methods. One of the most common methods is the reaction of 1-methylpyrazole-3-carboxaldehyde with 5-hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde in the presence of trifluoroacetic acid. This reaction leads to the formation of this compound as a yellow solid.

Scientific Research Applications

[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(1-methylpyrazol-3-yl)methanone has been widely used in scientific research as a tool to study various biological processes. It has been used as a selective inhibitor of cyclin-dependent kinase 5 (CDK5) and glycogen synthase kinase 3β (GSK3β). CDK5 and GSK3β are involved in various cellular processes, including neuronal development, cell cycle regulation, and apoptosis. The inhibition of CDK5 and GSK3β by this compound has been shown to have therapeutic potential in various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.